Cas no 2229454-51-5 (1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine)

1-(3-Ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a substituted phenyl ring. The presence of ethoxy and methoxy groups on the aromatic ring enhances its electronic properties, while the 4,4-difluorocyclohexyl moiety contributes to conformational rigidity and metabolic stability. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The difluorination at the cyclohexyl ring improves lipophilicity and bioavailability, making it valuable for structure-activity relationship studies. Its well-defined stereochemistry and synthetic versatility further support its utility in medicinal chemistry applications.
1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine structure
2229454-51-5 structure
Product Name:1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine
CAS No:2229454-51-5
MF:C15H21F2NO2
MW:285.329551458359
CID:6175119
PubChem ID:165979137
Update Time:2025-10-29

1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine
    • 2229454-51-5
    • EN300-1947180
    • Inchi: 1S/C15H21F2NO2/c1-3-20-12-6-4-5-11(13(12)19-2)14(18)7-9-15(16,17)10-8-14/h4-6H,3,7-10,18H2,1-2H3
    • InChI Key: VHYVUACQJAHKPU-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC=C(C=2OC)OCC)(CC1)N)F

Computed Properties

  • Exact Mass: 285.15403524g/mol
  • Monoisotopic Mass: 285.15403524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.5Ų

1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine Pricemore >>

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Additional information on 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine

1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine: A Comprehensive Overview

1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229454-51-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexylamines and is characterized by the presence of a 4,4-difluorocyclohexane ring and a substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development activities.

The structure of 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is particularly noteworthy. The 3-ethoxy-2-methoxyphenyl substituent introduces multiple oxygen-containing functional groups, which can enhance the compound's solubility and bioavailability. The 4,4-difluorocyclohexane ring, on the other hand, provides steric hindrance and electronic effects that can influence the compound's reactivity and stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to enhance the metabolic stability and pharmacokinetic properties of drugs, making them attractive for use in various therapeutic areas. The presence of fluorine atoms in 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine aligns with this trend and suggests that it may exhibit favorable pharmacological profiles.

One of the key areas of research involving 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is its potential as an antidepressant. Preclinical studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are crucial neurotransmitters involved in mood regulation. Additionally, its ability to cross the blood-brain barrier efficiently makes it a promising candidate for treating mood disorders such as depression and anxiety.

Beyond its antidepressant properties, 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its low toxicity profile in preclinical models further supports its potential as a safe and effective therapeutic agent.

In terms of synthesis, 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine can be prepared through a multi-step process involving the coupling of 3-ethoxy-2-methoxybenzaldehyde with 4,4-difluorocyclohexanamine. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The mechanism of action of 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is an area of ongoing research. Preliminary studies suggest that it may act through multiple pathways, including modulation of neurotransmitter systems and inhibition of inflammatory mediators. Further investigations are needed to fully elucidate its mechanism and identify potential off-target effects.

In conclusion, 1-(3-ethoxy-2-methoxyphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229454-51-5) represents a promising compound with diverse therapeutic potential. Its unique structural features, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development in various medical applications. As research in this area continues to advance, it is likely that new insights into the biological activities and clinical utility of this compound will emerge.

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